Cas no 22963-07-1 (5(4H)-Thiazolone,2-phenyl-4-(phenylmethyl)-)

5(4H)-Thiazolone,2-phenyl-4-(phenylmethyl)- structure
22963-07-1 structure
Product name:5(4H)-Thiazolone,2-phenyl-4-(phenylmethyl)-
CAS No:22963-07-1
MF:C16H13NOS
MW:267.345522642136
CID:261499
PubChem ID:193019

5(4H)-Thiazolone,2-phenyl-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5(4H)-Thiazolone,2-phenyl-4-(phenylmethyl)-
    • 4-benzyl-2-phenyl-4H-1,3-thiazol-5-one
    • 4-Benzyl-2-phenyl-1,3-thiazol-5(4H)-one
    • 2-Phenyl-4-benzylthiazolin-5-one
    • DTXSID50945654
    • 22963-07-1
    • 5(4H)-Thiazolone, 2-phenyl-4-(phenylmethyl)-
    • Inchi: InChI=1S/C16H13NOS/c18-16-14(11-12-7-3-1-4-8-12)17-15(19-16)13-9-5-2-6-10-13/h1-10,14H,11H2
    • InChI Key: DVLLTPNSYDQAED-UHFFFAOYSA-N
    • SMILES: C1(C2=NC(CC3C=CC=CC=3)C(=O)S2)C=CC=CC=1

Computed Properties

  • Exact Mass: 267.07189
  • Monoisotopic Mass: 267.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7Ų
  • XLogP3: 4

Experimental Properties

  • PSA: 29.43

5(4H)-Thiazolone,2-phenyl-4-(phenylmethyl)- Related Literature

Recommend Articles

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited